Cas no 77074-49-8 (Thyroxine sulfate)

• Product Name: Thyroxine sulfate
• CAS No: 77074-49-8
• MF: C₁₅H₁₁I₄NO₇S
• MW: 856.933232545853
• CID: 572100
• PubChem ID: 131742
• Update Time: 2025-06-12

Thyroxine sulfate Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,O-[3,5-diiodo-4-(sulfooxy)phenyl]-3,5-diiodo-
• Thyroxine 4’-O-Sulfate
• (2S)-2-amino-3-[4-(3,5-diiodo-4-sulfooxyphenoxy)-3,5-diiodophenyl]propanoic acid
• Thyroxine 4’-O-Sulfa
• thyroxine sulfate
• Thyroxine 4'-O-Sulfate
• Thyroxine Hydrogen Sulfate
• Thyroxine 4trade mark-O-Sulfate-13C6
• 3,5,3',5'-tetraiodo-L-thyronine 4-O-sulfate
• L-Tyrosine, O-(3,5-diiodo-4-(sulfooxy)phenyl)-3,5-diiodo-
• L-Thyroxine 4'-O-sulphate
• O-(4-Hydroxy-3,5-diiodophenyl-4-O-sulphate)-3,5-diiodo-L-tyrosine
• AKOS040744618
• O-(4-hydroxy-3,5-diiodophenyl-4-O-sulfate)-3,5-diiodo-L-tyrosine
• 3-[4-(4-Hydroxy-3,5-diiodophenoxy-4-O-sulphate)-3,5-diiodophenyl]-L-alanine
• Thyroxine 4 inverted exclamation mark -O-Sulfate
• CS-6313
• (S)-2-amino-3-(4-(3,5-diiodo-4-(sulfooxy)phenoxy)-3,5-diiodophenyl)propanoic acid
• Thyroxine-4-sulfate
• T4Sulfate
• Thyroxinesulfate
• 3,5,3',5'-tetraiodo-L-thyronine 4'-O-sulfate
• 3,5,3',5'-Tetraiodo-L-thyronine 4-O-sulphate
• DTXSID50227866
• NS00124875
• MS-31585
• (2S)-2-amino-3-{4-[3,5-diiodo-4-(sulfooxy)phenoxy]-3,5-diiodophenyl}propanoic acid
• HY-101406
• 3,5,3',5'-Tetraiodo-L-thyronine 4'-O-sulphate
• 3-[4-(4-hydroxy-3,5-diiodophenoxy-4-O-sulfate)-3,5-diiodophenyl]-L-alanine
• T4S
• Thyroxine sulphate
• 77074-49-8
• o-[3,5-diiodo-4-(sulfooxy)phenyl]-3,5-diiodo-l-tyrosine
• L-Thyroxine 4'-O-sulfate
• CHEMBL2074953
• T4?Sulfate
• T4 Sulfate
• CDA07449
• T4 Sulfate
• thyroxine 4-sulfate
• (2S)-2-Amino-3-{4-[3,5-diiodo-4-(sulphooxy)phenoxy]-3,5-diiodophenyl}propanoate
• DB-222799
• (2S)-2-Amino-3-(4-(3,5-diiodo-4-(sulphooxy)phenoxy)-3,5-diiodophenyl)propanoic acid
• 3-(4-(4-Hydroxy-3,5-diiodophenoxy-4-O-sulphate)-3,5-diiodophenyl)-L-alanine
• Thyroxine sulfuric acid
• DTXCID00150357
• (2S)-2-Amino-3-{4-[3,5-diiodo-4-(sulfooxy)phenoxy]-3,5-diiodophenyl}propanoate
• 3-(4-(4-Hydroxy-3,5-diiodophenoxy-4-O-sulfate)-3,5-diiodophenyl)-L-alanine
• Thyroxine sulphuric acid
• G14235
• (2S)-2-Amino-3-(4-(3,5-diiodo-4-(sulfooxy)phenoxy)-3,5-diiodophenyl)propanoate
• (2S)-2-amino-3-(4-(3,5-diiodo-4-(sulfooxy)phenoxy)-3,5-diiodophenyl)propanoic acid
• (2S)-2-Amino-3-{4-[3,5-diiodo-4-(sulphooxy)phenoxy]-3,5-diiodophenyl}propanoic acid
• (2S)-2-Amino-3-(4-(3,5-diiodo-4-(sulphooxy)phenoxy)-3,5-diiodophenyl)propanoate
• Thyroxine sulfate

• Inchi： 1S/C15H11I4NO7S/c16-8-1-6(3-12(20)15(21)22)2-9(17)13(8)26-7-4-10(18)14(11(19)5-7)27-28(23,24)25/h1-2,4-5,12H,3,20H2,(H,21,22)(H,23,24,25)/t12-/m0/s1
• InChI Key： QYXIJUZWSSQICT-LBPRGKRZSA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@@H](C(=O)O)N)I)OC1C=C(C(=C(C=1)I)OS(=O)(=O)O)I

Computed Properties

• Exact Mass: 856.64400
• Monoisotopic Mass: 856.644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: Solid powder, power
• Density: 2.7±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.786
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 31 mg/mL(36.18 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 144.53000
• LogP: 5.81440

Thyroxine sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Thyroxine sulfate

Recent Advances in Thyroxine Sulfate (CAS: 77074-49-8) Research: A Comprehensive Review

Thyroxine sulfate (CAS: 77074-49-8), a sulfated derivative of the thyroid hormone thyroxine (T4), has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by the addition of a sulfate group to the thyroxine molecule, exhibits unique biochemical properties that differentiate it from its parent compound. Recent studies have explored its potential therapeutic applications, metabolic pathways, and interactions with biological systems, positioning it as a promising candidate for further investigation in endocrinology and drug development.

One of the key areas of focus in recent research has been the metabolic stability and bioavailability of thyroxine sulfate. Unlike thyroxine, which is primarily metabolized through deiodination, thyroxine sulfate undergoes sulfation, a process that can significantly alter its pharmacokinetic profile. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have demonstrated that thyroxine sulfate exhibits enhanced stability in plasma, suggesting potential advantages in terms of drug delivery and sustained release formulations. Furthermore, its unique metabolic pathway may offer insights into novel therapeutic strategies for thyroid disorders.

In addition to its metabolic properties, recent investigations have highlighted the role of thyroxine sulfate in cellular signaling pathways. Research published in the Journal of Biological Chemistry revealed that thyroxine sulfate can modulate the activity of nuclear receptors, including thyroid hormone receptors (TRs), albeit with distinct binding affinities compared to thyroxine. These findings suggest that thyroxine sulfate may act as a selective modulator of thyroid hormone signaling, opening new avenues for the development of targeted therapies for conditions such as hyperthyroidism and hypothyroidism.

Another groundbreaking study, conducted by a team at the University of California, explored the potential of thyroxine sulfate as a biomarker for thyroid dysfunction. By analyzing serum samples from patients with varying degrees of thyroid impairment, researchers identified a correlation between thyroxine sulfate levels and disease progression. This discovery underscores the diagnostic potential of thyroxine sulfate and its utility in monitoring therapeutic responses in patients undergoing treatment for thyroid disorders.

Despite these promising developments, challenges remain in the clinical translation of thyroxine sulfate. Issues such as optimal dosing, long-term safety, and the potential for drug-drug interactions require further investigation. Ongoing preclinical studies are addressing these concerns, with particular emphasis on the compound's effects on hepatic and renal function. Preliminary data from animal models indicate that thyroxine sulfate has a favorable safety profile, but comprehensive toxicological assessments are still needed to validate these findings.

In conclusion, thyroxine sulfate (CAS: 77074-49-8) represents a compelling area of research in the chemical biology and pharmaceutical sciences. Its unique metabolic and signaling properties, coupled with its diagnostic and therapeutic potential, make it a subject of growing interest. As research progresses, thyroxine sulfate may emerge as a valuable tool in the management of thyroid disorders and a model for the development of novel hormone-based therapies. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its applications in personalized medicine.